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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of DL-Methionine-d4, a deuterated

stable isotope of the essential amino acid DL-methionine. This document details its core

properties, primary applications in research, and a detailed experimental protocol for its use as

an internal standard in quantitative mass spectrometry.

Core Properties of DL-Methionine-d4
DL-Methionine-d4 is a valuable tool in metabolic research and analytical chemistry, primarily

utilized for its isotopic purity and similarity in chemical behavior to its unlabeled counterpart.

The incorporation of four deuterium atoms on the ethyl group provides a distinct mass shift,

enabling its use in isotope dilution mass spectrometry.
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Property Value

CAS Number 93709-61-6[1][2][3][4]

Molecular Formula C₅H₇D₄NO₂S[3]

Molecular Weight Approximately 153.24 g/mol

Appearance White to off-white solid

Synonyms DL-Methionine-3,3,4,4-d4, (±)-Methionine-d4

Primary Application: Stable Isotope Dilution Mass
Spectrometry
The principal application of DL-Methionine-d4 is as an internal standard in stable isotope

dilution mass spectrometry (SID-MS) for the precise quantification of methionine in various

biological matrices, such as plasma, serum, urine, and cell culture lysates. The use of a stable

isotope-labeled internal standard is considered the gold standard in quantitative mass

spectrometry as it corrects for variations in sample preparation, matrix effects, and instrument

response.

The workflow for using DL-Methionine-d4 as an internal standard in a typical quantitative

amino acid analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) is

outlined below.
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Figure 1: Workflow for Quantitative Analysis of Methionine using DL-Methionine-d4.
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Detailed Experimental Protocol: Quantification of
Methionine in Plasma
This section provides a representative experimental protocol for the quantification of

methionine in human plasma using DL-Methionine-d4 as an internal standard with LC-MS/MS.

Materials and Reagents
DL-Methionine (analytical standard)

DL-Methionine-d4 (isotopic standard)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (control and study samples)

Microcentrifuge tubes

Syringe filters (0.22 µm)

LC vials

Instrumentation
Liquid chromatograph (e.g., UPLC or HPLC system)

Tandem mass spectrometer with an electrospray ionization (ESI) source

Chromatography data system for instrument control and data analysis

Procedure
1. Preparation of Standard and Internal Standard Stock Solutions:
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Methionine Stock Solution (1 mg/mL): Accurately weigh and dissolve DL-Methionine in

ultrapure water.

DL-Methionine-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve DL-
Methionine-d4 in ultrapure water.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the methionine stock solution with a suitable solvent (e.g., 50% acetonitrile in water)

to create a calibration curve (e.g., 1 to 500 µM).

Internal Standard Working Solution: Dilute the DL-Methionine-d4 stock solution to a fixed

concentration (e.g., 50 µM) with the same solvent as the working standards.

2. Sample Preparation:

To 100 µL of plasma sample (calibrator, quality control, or unknown), add 20 µL of the DL-
Methionine-d4 internal standard working solution.

Vortex briefly to mix.

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:
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Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramp up

to a high percentage to elute the analyte, and then return to initial conditions for column

re-equilibration.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Methionine: Precursor ion (m/z) → Product ion (m/z) (e.g., 150.1 → 104.1)

DL-Methionine-d4: Precursor ion (m/z) → Product ion (m/z) (e.g., 154.1 → 108.1)

Optimize other MS parameters such as capillary voltage, source temperature, and

collision energy for maximum signal intensity.

4. Data Analysis and Quantification:

Integrate the peak areas for both the endogenous methionine and the DL-Methionine-d4
internal standard.

Calculate the peak area ratio of methionine to DL-Methionine-d4.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.
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Determine the concentration of methionine in the unknown samples by interpolating their

peak area ratios on the calibration curve.

Signaling and Metabolic Pathways
DL-Methionine, and by extension its deuterated form, is a key component in several critical

metabolic pathways. The primary pathway involving methionine is the S-adenosylmethionine

(SAM) cycle, which is central to methylation reactions essential for the synthesis of numerous

molecules, including DNA, RNA, proteins, and phospholipids.
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Figure 2: Simplified Methionine Cycle and Transsulfuration Pathway.
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This technical guide provides foundational information for the effective use of DL-Methionine-
d4 in research and analytical applications. The provided experimental protocol serves as a

robust starting point that can be further optimized based on specific instrumentation and

sample matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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